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Compound of Interest

Compound Name: Gadolinium(III) nitrate hexahydrate

Cat. No.: B021557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, experimental

applications, and relevant biological interactions of Gadolinium(III) nitrate hexahydrate. The

information is intended to support research and development activities, particularly in the fields

of materials science and drug development.

Core Physicochemical Properties
Gadolinium(III) nitrate hexahydrate is a white, crystalline solid that is highly soluble in water.

[1] It serves as a key precursor in the synthesis of various gadolinium-based materials.[2][3] A

summary of its key quantitative properties is presented in the table below.
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Property Value Reference

CAS Number 19598-90-4 [3]

Molecular Formula Gd(NO₃)₃·6H₂O [3]

Molecular Weight 451.36 g/mol [4]

Appearance
White crystals or crystalline

powder
[5]

Melting Point 91 °C (decomposes) [4][6]

Density 2.332 g/mL at 25 °C [4]

Solubility Soluble in water [1]

Experimental Protocols
Determination of Physicochemical Properties
Melting Point Determination (Capillary Method)

A standard method for determining the melting point of a crystalline solid involves using a

capillary melting point apparatus.

Sample Preparation: A small amount of finely powdered Gadolinium(III) nitrate
hexahydrate is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a heating block apparatus equipped with a

thermometer.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower heating rate (1-2 °C per

minute) near the expected melting point for an accurate measurement.

Observation: The temperatures at which the substance begins to melt and when it becomes

completely liquid are recorded as the melting range. For a pure substance, this range is

typically narrow.
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Density Determination (Pycnometer Method)

The density of a solid can be determined using a pycnometer, a flask with a precise volume.

Mass of Empty Pycnometer: The mass of the clean and dry pycnometer is accurately

measured.

Mass of Pycnometer with Sample: A known mass of Gadolinium(III) nitrate hexahydrate is

added to the pycnometer, and the total mass is measured.

Mass with Non-reactive Liquid: A liquid in which the solid is insoluble and does not react

(e.g., a suitable hydrocarbon) is added to the pycnometer to fill it completely. The total mass

is then measured.

Mass of Pycnometer with Liquid Only: The pycnometer is emptied, cleaned, and filled with

the same non-reactive liquid, and its mass is measured.

Calculation: The density of the solid is calculated using the masses obtained and the known

density of the non-reactive liquid.

Synthesis of Gadolinium Oxide (Gd₂O₃) Nanoparticles
Gadolinium(III) nitrate hexahydrate is a common precursor for the synthesis of gadolinium

oxide nanoparticles, which have applications in biomedical imaging and catalysis.[6] The

following is a representative hydrothermal synthesis protocol.

Precursor Solution: An aqueous solution of Gadolinium(III) nitrate hexahydrate (e.g., 0.1

M) is prepared.

Precipitation: A precipitating agent, such as ammonium hydroxide or an organic base, is

added to the gadolinium nitrate solution to precipitate gadolinium hydroxide (Gd(OH)₃).

Hydrothermal Treatment: The resulting suspension is transferred to a sealed autoclave and

heated to a specific temperature (e.g., 180-200 °C) for a defined period (e.g., 12-24 hours).

Washing and Drying: After cooling, the precipitate is collected by centrifugation, washed

multiple times with deionized water and ethanol to remove impurities, and then dried in an

oven.
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Calcination: The dried gadolinium hydroxide powder is calcined in a furnace at a high

temperature (e.g., 600-800 °C) to convert it into gadolinium oxide (Gd₂O₃) nanoparticles.

Synthesis of Gd2O3 Nanoparticles
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Workflow for the synthesis of Gadolinium Oxide Nanoparticles.

Role in Drug Development and Biological Signaling
Gadolinium-based compounds are extensively used as contrast agents in Magnetic Resonance

Imaging (MRI).[7] The paramagnetic properties of the Gd³⁺ ion shorten the relaxation time of

water protons in its vicinity, enhancing the image contrast.

Experimental Workflow: Synthesis of a Gadolinium-
Based MRI Contrast Agent
The synthesis of a stable and effective MRI contrast agent involves chelating the toxic Gd³⁺ ion

to a ligand, often a macrocyclic molecule like DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-

tetraacetic acid), to prevent its release in vivo.

Ligand Synthesis/Modification: A suitable chelating ligand, such as a derivative of DOTA, is

synthesized or functionalized.

Chelation Reaction: The ligand is reacted with a gadolinium salt, typically Gadolinium(III)

chloride or acetate, in an aqueous solution. The pH is carefully controlled to ensure complete

complexation.
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Purification: The resulting gadolinium-chelate complex is purified to remove any unreacted

ligand and, crucially, any free, toxic Gd³⁺ ions. This is often achieved using ion-exchange

chromatography.

Characterization and Formulation: The purified contrast agent is characterized to confirm its

structure and purity. It is then formulated into a sterile, injectable solution for preclinical and

clinical use.

Synthesis of a Gd-Based MRI Contrast Agent
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High-level workflow for the synthesis of a Gd-based MRI contrast agent.

Interaction with Cellular Signaling Pathways
Recent research has indicated that free gadolinium ions can influence cellular processes by

interacting with key signaling pathways. Notably, Gd³⁺ has been shown to activate the

Extracellular signal-regulated kinase (ERK) and Phosphatidylinositol 3-kinase (PI3K)/Akt

signaling pathways.[2] These pathways are crucial regulators of cell proliferation, survival, and

growth.

The proposed mechanism involves the interaction of Gd³⁺ with cell surface receptors or ion

channels, leading to the activation of downstream kinases. This activation cascade ultimately

results in the phosphorylation of target proteins that regulate gene expression and cellular

function.
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Gadolinium-Induced Activation of ERK and PI3K/Akt Signaling
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Logical diagram of Gd³⁺-induced activation of cellular signaling pathways.

Safety and Handling
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Gadolinium(III) nitrate hexahydrate is an oxidizing agent and can intensify fires.[8][9] It is

also an irritant to the skin, eyes, and respiratory system.[8][9] Appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this

compound. It should be stored in a cool, dry, well-ventilated area away from combustible

materials.[8] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Gadolinium-promoted cell cycle progression with enhanced S-phase entry via activation of
both ERK and PI3K signaling pathways in NIH 3T3 cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. chem.ucalgary.ca [chem.ucalgary.ca]

4. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]

5. mt.com [mt.com]

6. Analytical Method [keikaventures.com]

7. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]

8. Synthesis of a gadolinium based-macrocyclic MRI contrast agent for effective cancer
diagnosis - PMC [pmc.ncbi.nlm.nih.gov]

9. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [A Technical Guide to Gadolinium(III) Nitrate
Hexahydrate (CAS: 19598-90-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021557#gadolinium-iii-nitrate-hexahydrate-cas-
number-19598-90-4-properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b021557?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5998550/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://pmc.ncbi.nlm.nih.gov/articles/PMC5998550/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://pmc.ncbi.nlm.nih.gov/articles/PMC5998550/
https://www.benchchem.com/product/b021557?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Activation-process-of-the-PI3K-AKT-pathway-Upon-activation-by-receptor-coupled-tyrosine_fig1_383217869
https://pubmed.ncbi.nlm.nih.gov/18953580/
https://pubmed.ncbi.nlm.nih.gov/18953580/
https://pubmed.ncbi.nlm.nih.gov/18953580/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://wiki.anton-paar.com/en/density-and-density-measurement/astm-d4052/
https://www.mt.com/us/en/home/applications/Application_Browse_Laboratory_Analytics/Thermal_Values/melting-point-determination.html
https://www.keikaventures.com/analyticalmethod.php?m=1847
https://www.cellsignal.com/pathways/pathways-akt-signaling
https://pmc.ncbi.nlm.nih.gov/articles/PMC5998550/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5998550/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/product/b021557#gadolinium-iii-nitrate-hexahydrate-cas-number-19598-90-4-properties
https://www.benchchem.com/product/b021557#gadolinium-iii-nitrate-hexahydrate-cas-number-19598-90-4-properties
https://www.benchchem.com/product/b021557#gadolinium-iii-nitrate-hexahydrate-cas-number-19598-90-4-properties
https://www.benchchem.com/product/b021557#gadolinium-iii-nitrate-hexahydrate-cas-number-19598-90-4-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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